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Compound of Interest

Compound Name: GDC-0623

Cat. No.: B612207 Get Quote

Application Note

GDC-0623 is a potent and selective, ATP-uncompetitive inhibitor of MEK1 (mitogen-activated

protein kinase kinase 1) with a Ki (inhibitor constant) of 0.13 nM.[1][2][3][4][5] It is a crucial tool

for researchers studying the RAS/RAF/MEK/ERK signaling pathway, which is frequently

dysregulated in various cancers.[1][4] Proper preparation and storage of GDC-0623 stock

solutions are critical for ensuring its stability and the reproducibility of experimental results. This

document provides detailed protocols for the preparation and storage of GDC-0623 stock

solutions for in vitro research applications.

Data Presentation
A summary of the key quantitative data for GDC-0623 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 456.21 g/mol [2][3][4][5]

CAS Number 1168091-68-6 [1][2][5][6]

Appearance Light yellow to gray solid [2]

Solubility in DMSO

≥16.85 mg/mL (≥36.9 mM) to

91 mg/mL (199.46 mM). Use of

fresh, moisture-free DMSO is

recommended for optimal

solubility.[3][5]

[1][2][3][5][6][7]

Solubility in Ethanol

≥2.69 mg/mL (≥5.89 mM) to

6.0 mg/mL (13.15 mM).

Sonication may be required to

aid dissolution.[1][3]

[1][3][5][6][7]

Solubility in Water
Insoluble or very slightly

soluble.
[3][5][7]

Signaling Pathway
GDC-0623 is a highly specific inhibitor of MEK1, a key kinase in the MAPK/ERK signaling

cascade. The diagram below illustrates the canonical RAS/RAF/MEK/ERK pathway and the

point of inhibition by GDC-0623.
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Growth Factor Receptor Tyrosine Kinase RAS RAF MEK1/2 ERK1/2 Transcription Factors Cell Proliferation,
Survival, Differentiation

GDC-0623

Preparation

Storage

Equilibrate GDC-0623
to Room Temperature

Weigh GDC-0623 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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